Cas no 2248183-93-7 (Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate)

• Product Name: Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate
• CAS No: 2248183-93-7
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 6240924
• PubChem ID: 137938961
• Update Time: 2025-11-06

Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248183-93-7
• EN300-6512258
• Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate

• Inchi： 1S/C13H18ClNO2/c1-13(2,3)17-12(16)8-11(15)9-6-4-5-7-10(9)14/h4-7,11H,8,15H2,1-3H3/t11-/m0/s1
• InChI Key： WUZUYHRVLOPVNA-NSHDSACASA-N
• SMILES： ClC1C=CC=CC=1[C@H](CC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate

Comprehensive Guide to Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate (CAS No. 2248183-93-7)

Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate (CAS No. 2248183-93-7) is a chiral compound widely used in pharmaceutical research and fine chemical synthesis. This amino acid derivative features a tert-butyl ester group and a 2-chlorophenyl substituent, making it a valuable intermediate in drug development. Researchers and manufacturers often seek this compound for its role in producing enantiomerically pure molecules, which are crucial in modern therapeutics.

The growing demand for chiral building blocks like Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate reflects the pharmaceutical industry's focus on precision medicine. With the rise of small molecule drugs and targeted therapies, this compound has gained attention for its potential in developing treatments for neurological disorders and metabolic diseases. Its CAS number 2248183-93-7 is frequently searched in chemical databases, highlighting its importance in synthetic chemistry.

One of the key advantages of Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate is its stability under various reaction conditions. The tert-butyl protecting group enhances the compound's shelf life and facilitates selective deprotection during multi-step syntheses. This characteristic makes it ideal for peptide coupling and asymmetric synthesis, addressing common challenges in organic chemistry workflows.

Recent advancements in green chemistry have also spotlighted compounds like Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate. Researchers are exploring eco-friendly methods for its production, aligning with global sustainability goals. The 2-chlorophenyl moiety in its structure offers unique electronic properties that influence reactivity patterns, making it a subject of computational chemistry studies and QSAR modeling.

In analytical applications, Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate serves as a reference standard for method development in HPLC and LC-MS systems. Its distinct UV absorption characteristics enable precise quantification in complex matrices. Pharmaceutical quality control laboratories frequently inquire about CAS 2248183-93-7 purity standards, emphasizing the need for high-grade material in regulatory submissions.

The compound's stereochemical purity is another critical aspect driving its market demand. As regulatory agencies impose stricter requirements on enantiomeric excess in drug substances, manufacturers increasingly rely on well-characterized intermediates like Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate. This trend correlates with rising searches for "chiral resolution techniques" and "enantioselective synthesis" in scientific literature.

From a commercial perspective, Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate represents a growing segment in the fine chemicals market. Suppliers report increased inquiries about bulk quantities and custom synthesis options, particularly from contract research organizations. The compound's CAS registry number 2248183-93-7 often appears in procurement databases alongside related pharmaceutical intermediates.

Emerging research suggests potential applications of Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate in bioconjugation chemistry. Its primary amine functionality allows for diverse derivatization strategies, making it useful in antibody-drug conjugate development. This application aligns with current interests in targeted drug delivery systems, a hot topic in medicinal chemistry forums.

Storage and handling recommendations for Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate typically emphasize protection from moisture and oxidation. Proper documentation of CAS 2248183-93-7 specifications is essential for regulatory compliance, particularly when used in GMP environments. These practical considerations generate frequent discussions in chemical handling forums and laboratory safety communities.

In summary, Tert-butyl (3S)-3-amino-3-(2-chlorophenyl)propanoate (CAS No. 2248183-93-7) occupies a significant position in modern chemical research. Its versatility as a chiral synthon, combined with expanding pharmaceutical applications, ensures continued relevance in scientific and industrial contexts. The compound's unique structural features and synthetic utility make it a frequent subject of patent literature and academic publications.